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Compound of Interest

Compound Name: 1,12-Dibromododecane

Cat. No.: B1294643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,12-Dibromododecane, a

versatile bifunctional alkane used as a key building block in organic synthesis. This document

outlines its chemical and physical properties, provides detailed experimental protocols for its

synthesis, and illustrates its role in synthetic pathways.

Core Compound Properties
1,12-Dibromododecane is a linear hydrocarbon chain with bromine atoms attached to its

terminal carbons.[1] This structure makes it a valuable intermediate for forming a variety of

more complex molecules through reactions such as nucleophilic substitution and the formation

of organometallic reagents.[2]

Quantitative Data Summary
A summary of the key quantitative data for 1,12-Dibromododecane is presented in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₂H₂₄Br₂ [1][3][4][5]

Molecular Weight 328.13 g/mol

CAS Number 3344-70-5 [1][4][6]

Melting Point 38-42 °C [7][8]

Boiling Point 215 °C at 15 mmHg [6][7][8]

Density 1.3 ± 0.1 g/cm³

Appearance
White to light yellow powder or

crystal
[1][7]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol,

ether, and hot methanol.[1][5]

[7]

Experimental Protocols
Synthesis of 1,12-Dibromododecane from 1,12-
Dodecanediol
This protocol details a one-step bromination of 1,12-dodecanediol to produce 1,12-
Dibromododecane.[9]

Materials:

1,12-dodecanediol (0.1 mol)

Sodium bromide (26 g, 0.25 mol)

Concentrated sulfuric acid (50 mL)

Water (30 mL initially, plus additional for washing)

Anhydrous calcium chloride
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Procedure:

In a 250 mL three-neck flask, cautiously add 50 mL of concentrated sulfuric acid to 30 mL of

water and allow the solution to cool to room temperature.

To the cooled sulfuric acid solution, add 1,12-dodecanediol (0.1 mol) and sodium bromide

(26 g, 0.25 mol) with stirring.

Heat the mixture to reflux and maintain for 4 hours.

After reflux, cool the reaction mixture to room temperature and add 100 mL of water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with equal volumes of concentrated sulfuric acid, water,

saturated sodium bicarbonate solution, and finally, water again.

Separate the organic layer and dry it over anhydrous calcium chloride for 30 minutes.

Purify the crude product by vacuum distillation to obtain 1,12-Dibromododecane as a

colorless liquid.[9]

Synthetic Applications & Pathways
1,12-Dibromododecane serves as a precursor in various organic syntheses. Its bifunctional

nature allows it to be a linker molecule or a starting material for creating compounds with

extended carbon chains.

Example Synthetic Pathway: Formation of a Dicationic
Imidazolium Salt
The following diagram illustrates a logical workflow for the synthesis of a dicationic imidazolium

salt starting from 1,12-Dibromododecane, showcasing its role as an alkylating agent.
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1,12-Dibromododecane

Nucleophilic
Substitution (SN2)

N-Methylimidazole
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Dicationic Imidazolium SaltAlkylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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